Cas no 141-22-0 (Ricinoleic acid)

Ricinoleic acid is a monounsaturated fatty acid primarily derived from castor oil, characterized by its hydroxyl group at the 12th carbon position. This unique structure imparts distinctive chemical properties, including high reactivity and solubility in polar solvents. It serves as a versatile intermediate in the synthesis of specialty chemicals, such as sebacic acid, esters, and surfactants. Ricinoleic acid exhibits excellent lubricity, making it valuable in industrial applications like biodegradable lubricants and coatings. Its hydroxyl functionality also enables use in polymer modification and personal care formulations, where it acts as an emollient or viscosity modifier. The compound's renewable origin aligns with sustainable chemistry initiatives.
Ricinoleic acid structure
Ricinoleic acid structure
Product name:Ricinoleic acid
CAS No:141-22-0
MF:C18H34O3
MW:298.46076
MDL:MFCD00084840
CID:82037
PubChem ID:643684

Ricinoleic acid Chemical and Physical Properties

Names and Identifiers

    • (R,Z)-12-Hydroxyoctadec-9-enoic acid
    • 12-HYDROXY-9-OCTADECENOIC ACID
    • (+)-12-HYDROXYOLEIC ACID
    • 12-HYDROXYOLEIC ACID
    • DELTA 9 CIS 12 HYDROXY OCTADECENOIC ACID
    • [R]-12-HYDROXY-CIS-9-OCTADECANOIC ACID
    • [R]-12-HYDROXY-CIS-9-OCTADECENOIC ACID
    • RICINOLIC ACID
    • (9Z)-12-Hydroxy-9-octadecenoic acid
    • (r-(z))-9-octadecenoicaci
    • [r-(z)]-12-hydroxy-9-octadecenoicacid
    • [theta-(z)]-9-octadecenoicaci
    • 12-hydroxy-,[R-(Z)]-9-Octadecenoicacid
    • 12-Hydroxy-cis-9-octadecenoic acid
    • 12-hydroxy-oleicaci
    • 9-Octadecenoic acid, 12-hydroxy-, [R-(Z)]-
    • 9-Octadecenoic acid,12-hydroxy-,(Z)-
    • 9-octadecenoicacid,12-hydroxy-(cis)
    • 9-octadecenoicacid,12-hydroxy-,[R]-
    • RICINOLEIC ACID
    • RICINOLEIC ACID(RG)
    • (9Z,12R)-12-hydroxy-9-octadecenoic acid
    • (9Z,12R)-12-hydroxyoctadec-9-enoic acid
    • 12-hydroxy-9 octadecenoic acid
    • Cenwax C
    • cis-(R)-12-hydroxyoctadec-9-enoic acid
    • CS 80
    • Edenor Ri 90
    • H 1657
    • P-10 acid
    • ricinicacid
    • RICOLEICACID
    • Rosolic acid
    • toroilacid
    • Ricinelaidic acid
    • (r-(z))-9-octadecenoic acid
    • theta-(z)]-9-octadecenoic acid
    • NSC 281242
    • Nouracid CS 80
    • castoroilacid
    • 9-octadecenoic acid, 12-hydroxy-(cis)
    • Ricinic acid
    • P -10 acid
    • 12-hydroxyoctadec-9-enoic acid
    • 7431-95-0
    • MEGxp0_002003
    • RICINELAIDIC ACID FREE ACID
    • SB44559
    • FT-0607233
    • DTXSID20859274
    • 9-Octadecenoic acid, 12-hydroxy-, (9Z,12R)-
    • FT-0774278
    • 82188-83-8
    • 12-hydroxyl-9-octadecenoic acid
    • ACon1_000440
    • NS00126227
    • WLN: QY6&2U8VO &-NA-
    • Ricinoleic acid, sodium salt
    • (Z,R)-12-hydroxyoctadec-9-enoic acid
    • 12-OH 9c-18:1
    • Ricinolsaeure
    • 9-Octadecenoic acid, 12-hydroxy-, monosodium salt, [R-(Z)]-
    • (cis,R)-12-hydroxyoctadec-9-enoic acid
    • Sodium ricinate
    • Ricinoleic acid, monosodium salt, (+)-
    • Sodium ricinoleate
    • R0027
    • KD8T3W6VZX
    • Kyselina ricinolova [Czech]
    • NCGC00161336-02
    • RICINOLEIC ACID [MI]
    • Riconoleic acid
    • 9-Octadecenoic acid, 12-hydroxy-, (R-(Z))-
    • Tox21_301098
    • 9-Octadecenoic acid, 12-hydroxy-, (theta-(Z))-
    • NCGC00181322-01
    • UNII-I2D0F69854
    • AS-65782
    • 9-Octadecenoic acid, 12-hydroxy-, (cis)-
    • DTXCID8021567
    • Oleic acid, 12-hydroxy-
    • HY-N6070A
    • VESPULA PENSYLVANICA B708568K062
    • ricinoleic-acid
    • RICINOLEIC ACID [MART.]
    • (9Z)-12-Hydroxy-9-octadecenoic acid #
    • NCGC00181089-01
    • Flexricin 100 (Salt/Mix)
    • 12-hydroxy-9-octadecenic acid
    • NCGC00161336-03
    • CS-0204122
    • W-108189
    • 9-Octadecenoicacid,12-hydroxy-
    • D-12-Hydroxyoleic acid
    • cis-12-hydroxyoctadec-9-enoic acid
    • 12-Hydroxy-9(Z)-octadecenoic acid
    • Tox21_113406
    • HY-N6070
    • I2D0F69854
    • C08365
    • MFCD00084840
    • Kyselina ricinolova
    • NCGC00254998-01
    • UNII-KD8T3W6VZX
    • Ricinoleic acid, tech grade
    • HSDB 5634
    • RICINOLEIC ACID (MART.)
    • CHEBI:28592
    • 12-D-Hydroxy-9-cis-octadecenoic acid
    • F82175
    • 12R-Hydroxy-9-cis-octadecenoic Acid
    • Acide ricinoleique [French]
    • Kyselina 12-hydroxy-9-oktadecenova
    • BML2-F10
    • (9Z,12R)-12-Hydroxy-9-octadecensaeure
    • AI3-17956
    • AKOS016005826
    • Ricinoleic acid (purity inverted exclamation markY99%)
    • RICINOLEIC ACID [VANDF]
    • NS00009663
    • l'acide ricinoleique
    • 9-Octadecenoic acid, 12-hydroxy-, (Z)-
    • Acide ricinoleique
    • Kyselina 12-hydroxy-9-oktadecenova [Czech]
    • CS-0032307
    • Ricinoleic acid, Vetec(TM) reagent grade, 80%
    • NSC-281242
    • DTXSID0041567
    • l'Acide ricinoleique [French]
    • BRD-K33682646-001-02-7
    • 9-Octadecenoic acid, 12-hydroxy-
    • CAS-141-22-0
    • A885691
    • RICINOLEIC ACID [WHO-DD]
    • 12-Hydroxyoctadeca-9-enoic acid
    • (R-(Z))-12-Hydroxy-9-octadecenoic acid
    • DB02955
    • Ricinoleic acid, >=99%
    • 141-22-0
    • EINECS 205-470-2
    • RICINOLEIC ACID [HSDB]
    • 12R-hydroxy-9Z-octadecenoic acid
    • CHEMBL3186422
    • InChI=1/C18H34O3/c1-2-3-4-11-14-17(19)15-12-9-7-5-6-8-10-13-16-18(20)21/h9,12,17,19H,2-8,10-11,13-16H2,1H3,(H,20,21)/b12-9-/t17-/m1/s
    • (R)-12-Hydroxy-cis-9-octadecenoic acid
    • Ricinoleic acid, analytical standard
    • (Z,12R)-12-hydroxyoctadec-9-enoic acid
    • EN300-21584706
    • Q424484
    • LMFA02000184
    • SCHEMBL18144
    • Ricinolic Acid (50% w/w Ethanol)
    • NCGC00161336-01
    • (9Z)-(12R)-Hydroxyoctadecenoic acid
    • Ricinolic Acid (~80%)
    • Ricinoleic acid
    • MDL: MFCD00084840
    • Inchi: 1S/C18H34O3/c1-2-3-4-11-14-17(19)15-12-9-7-5-6-8-10-13-16-18(20)21/h9,12,17,19H,2-8,10-11,13-16H2,1H3,(H,20,21)/b12-9-/t17-/m1/s1
    • InChI Key: WBHHMMIMDMUBKC-QJWNTBNXSA-N
    • SMILES: CCCCCC[C@@H](O)C/C=C\CCCCCCCC(O)=O

Computed Properties

  • Exact Mass: 298.250795g/mol
  • Surface Charge: 0
  • XLogP3: 5.7
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 15
  • Monoisotopic Mass: 298.250795g/mol
  • Monoisotopic Mass: 298.250795g/mol
  • Topological Polar Surface Area: 57.5Ų
  • Heavy Atom Count: 21
  • Complexity: 261
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • Surface Charge: 0

Experimental Properties

  • Viscosity: 400 cSt at 25 °C
  • Dissociation Constants: pKa = 4.74 (est)
  • Color/Form: Clear amber liquid
  • Density: 0.940 g/mL at 20 °C(lit.)
  • Melting Point: 22.5-24.5 ºC
  • Boiling Point: 416.4°C at 760 mmHg
  • Flash Point: Fahrenheit: 435.2 ° f
    Celsius: 224 ° c
  • Refractive Index: n20/D 1.469-1.473
  • Solubility: Almost insoluble (0.03 g/l) (25 º C),
  • PSA: 57.53000
  • LogP: 5.07930
  • Optical Activity: [α]/D 6.5±1.5°, c = 2 in acetone
  • Merck: 8211
  • Specific Rotation: D22 +6.67°; D26 +7.15° (c = 5 in acetone)
  • Solubility: Soluble in ethanol, acetone, ether, chloroform

Ricinoleic acid Security Information

  • Symbol: GHS07
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H315,H319,H335
  • Warning Statement: P261,P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26-S36
  • RTECS:VJ3150000
  • Hazardous Material Identification: Xi
  • Storage Condition:0-10°C
  • Risk Phrases:R36/37/38

Ricinoleic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
R495595-100mg
Ricinolic Acid (50% w/w Ethanol)
141-22-0
100mg
$ 57.00 2023-09-06
TRC
R495595-500mg
Ricinolic Acid (50% w/w Ethanol)
141-22-0
500mg
$ 173.00 2023-09-06
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci66622-5g
Ricinoleic Acid
141-22-0 98%
5g
¥5960.00 2023-09-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
A-NF377-500ml
Ricinoleic acid
141-22-0 97%
500ml
¥90.3 2023-09-01
SHENG KE LU SI SHENG WU JI SHU
sc-205489A-1g
Ricinoleic Acid,
141-22-0 ≥95%
1g
¥1617.00 2023-09-05
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
R110071-1g
Ricinoleic acid
141-22-0 ,99%
1g
¥4919.90 2023-09-01
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
R50381-0.1ml
(R,Z)-12-Hydroxyoctadec-9-enoic acid
141-22-0
0.1ml
¥1198.0 2021-09-08
TRC
R495590-500mg
Ricinolic Acid
141-22-0
500mg
$ 165.00 2022-06-03
TRC
R495590-1g
Ricinolic Acid
141-22-0
1g
$ 305.00 2022-06-03
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci66622-500mg
Ricinoleic Acid
141-22-0 98%
500mg
¥1355.00 2023-09-08

Ricinoleic acid Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:141-22-0)Ricinoleic Acid, ≥ 80.0%
Order Number:LE17201
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:15
Price ($):discuss personally

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